![molecular formula C15H19N3S B5847465 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine](/img/structure/B5847465.png)
1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine, also known as MTPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule belongs to the class of piperazine derivatives, which have been shown to possess a wide range of biological activities.
Mechanism of Action
1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine acts as a dopamine transporter inhibitor, which means that it blocks the reuptake of dopamine into presynaptic neurons. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have a variety of effects on the brain and body. The exact mechanism of action of this compound is still being studied, but it is believed to involve interactions with the dopamine transporter protein and other neurotransmitter systems in the brain.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are complex and depend on a variety of factors, including dosage, route of administration, and individual differences in metabolism and physiology. Some of the reported effects of this compound include increased locomotor activity, changes in dopamine levels in the brain, and alterations in gene expression in the brain and other tissues.
Advantages and Limitations for Lab Experiments
1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine has several advantages as a tool for scientific research. It is a highly specific dopamine transporter inhibitor, which makes it a valuable tool for studying the dopamine system in the brain. It is also relatively easy to synthesize and has been shown to be stable under a variety of experimental conditions. However, there are also some limitations to the use of this compound in lab experiments. For example, it can be difficult to control the dose and route of administration of this compound, which can lead to variability in experimental results.
Future Directions
There are many potential future directions for research on 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine. One area of interest is the development of new analogs of this compound that may have improved pharmacological properties or greater specificity for the dopamine transporter. Another area of interest is the use of this compound in combination with other drugs or therapies for the treatment of Parkinson's disease and other neurological disorders. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain and body.
Synthesis Methods
The synthesis of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine involves the reaction of 2-pyridinecarboxaldehyde with 3-methylthiophene-2-carboxylic acid hydrazide in the presence of acetic anhydride and triethylamine. The resulting product is then treated with 1-bromo-3-chloropropane and sodium hydroxide to form the final compound, this compound. This synthesis method has been reported in several scientific publications and has been shown to yield high purity and yield of this compound.
Scientific Research Applications
1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of neuroscience. This compound has been shown to act as a dopamine transporter inhibitor, which makes it a useful tool for studying the dopamine system in the brain. It has also been shown to have potential applications in the treatment of Parkinson's disease, a neurodegenerative disorder that affects the dopamine system.
Properties
IUPAC Name |
1-[(3-methylthiophen-2-yl)methyl]-4-pyridin-2-ylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3S/c1-13-5-11-19-14(13)12-17-7-9-18(10-8-17)15-4-2-3-6-16-15/h2-6,11H,7-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIAQFVIRDNTJBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CN2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.